Cas no 89728-45-0 (4-Chloro-6-isopropoxypyrimidin-2-amine)

• Product Name: 4-Chloro-6-isopropoxypyrimidin-2-amine
• CAS No: 89728-45-0
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD13188598
• CID: 1073698
• PubChem ID: 45791262
• Update Time: 2025-04-20

4-Chloro-6-isopropoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-isopropoxypyrimidin-2-amine
• 4-chloro-6-propan-2-yloxypyrimidin-2-amine
• 4-chloro-6-(propan-2-yloxy)pyrimidin-2-amine
• AKOS005173687
• FT-0683534
• 89728-45-0
• LS-03839
• 4-Chloro-6-[(propan-2-yl)oxy]pyrimidin-2-amine
• SCHEMBL14719221
• 4-chloro-6-isopropoxy-2-pyrimidinamine
• CS-0330475
• DTXSID30672496
• SB55665
• ALBB-012295
• 4-chloro-6-isopropoxy-2-pyrimidinamine(SALTDATA: FREE)
• 2-pyrimidinamine, 4-chloro-6-(1-methylethoxy)-

• MDL： MFCD13188598
• Inchi： 1S/C7H10ClN3O/c1-4(2)12-6-3-5(8)10-7(9)11-6/h3-4H,1-2H3,(H2,9,10,11)
• InChI Key： ARASNEQOASNLGD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)OC(C)C

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų

4-Chloro-6-isopropoxypyrimidin-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines